Cas no 439112-07-9 (1-{4-Methyl-2-4-(trifluoromethyl)anilino-1,3-thiazol-5-yl}-1-ethanone)

• Product Name: 1-{4-Methyl-2-4-(trifluoromethyl)anilino-1,3-thiazol-5-yl}-1-ethanone
• CAS No: 439112-07-9
• MDL: MFCD03012323
• CID: 4651644
• Update Time: 2025-05-25

1-{4-Methyl-2-4-(trifluoromethyl)anilino-1,3-thiazol-5-yl}-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-{4-Methyl-2-4-(trifluoromethyl)anilino-1,3-thiazol-5-yl}-1-ethanone

• MDL： MFCD03012323

Additional information on 1-{4-Methyl-2-4-(trifluoromethyl)anilino-1,3-thiazol-5-yl}-1-ethanone

Recent Advances in the Study of 1-{4-Methyl-2-4-(trifluoromethyl)anilino-1,3-thiazol-5-yl}-1-ethanone (CAS: 439112-07-9)

The compound 1-{4-Methyl-2-4-(trifluoromethyl)anilino-1,3-thiazol-5-yl}-1-ethanone (CAS: 439112-07-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative, characterized by its unique trifluoromethylanilino moiety, has demonstrated promising biological activities, particularly in the context of kinase inhibition and anticancer applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential.

One of the key findings from the latest research is the compound's potent inhibitory activity against specific protein kinases involved in cancer cell proliferation. In vitro studies have shown that 439112-07-9 effectively targets kinases such as EGFR and VEGFR, leading to the suppression of tumor growth in various cancer models. The trifluoromethyl group in the anilino moiety appears to enhance the compound's binding affinity and selectivity, making it a promising candidate for further development as a targeted therapy.

In addition to its anticancer properties, recent investigations have explored the compound's potential in treating inflammatory and autoimmune diseases. Preliminary data suggest that 439112-07-9 modulates key signaling pathways, such as NF-κB and JAK-STAT, which are critical in the regulation of immune responses. These findings open new avenues for repurposing the compound in the treatment of chronic inflammatory conditions.

The synthesis of 1-{4-Methyl-2-4-(trifluoromethyl)anilino-1,3-thiazol-5-yl}-1-ethanone has also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of the compound, addressing previous challenges related to yield and purity. Novel catalytic systems and green chemistry approaches have been employed to optimize the reaction conditions, reducing the environmental impact of the synthesis process.

Despite these promising developments, challenges remain in the clinical translation of 439112-07-9. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Recent efforts have focused on structural modifications to improve the pharmacokinetic profile of the compound while retaining its biological activity.

In conclusion, the latest research on 1-{4-Methyl-2-4-(trifluoromethyl)anilino-1,3-thiazol-5-yl}-1-ethanone highlights its multifaceted potential in drug discovery and development. Its unique chemical structure and broad biological activities make it a valuable scaffold for the design of novel therapeutics. Continued research efforts are expected to further elucidate its mechanisms and expand its applications in medicine.